Cas no 1806030-74-9 (3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine
• CAS No: 1806030-74-9
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4917836
• Update Time: 2025-09-27

3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine

• Inchi： 1S/C7H8F2N2O2/c8-5(9)4-1-3(2-10)6(12)11-7(4)13/h1,5H,2,10H2,(H2,11,12,13)
• InChI Key： VGANYCKUODBCGX-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=C(CN)C=1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine

Introduction to 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine (CAS No. 1806030-74-9)

3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine (CAS No. 1806030-74-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine.

Chemical Structure and Properties

The chemical structure of 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine is defined by its pyridine core with specific functional groups attached. The presence of an aminomethyl group at the 3-position, a difluoromethyl group at the 5-position, and hydroxyl groups at the 2 and 6 positions contributes to its unique chemical properties. These functional groups play a crucial role in determining the compound's reactivity, solubility, and biological activity.

The molecular formula of 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine is C₉H₁₁F₂N₂O₂, with a molecular weight of approximately 211.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. Its physical properties include a melting point of around 145-147°C and good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol.

Synthesis Methods

The synthesis of 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine involves several key steps that are optimized to ensure high yields and purity. One common approach is to start with a substituted pyridine derivative and introduce the desired functional groups through sequential reactions. For instance, the difluoromethyl group can be introduced via a nucleophilic substitution reaction using difluoroiodomethane or a similar reagent. The aminomethyl group can be added through reductive amination or other methods involving amine coupling.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient synthetic route for 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine. The researchers reported that using palladium-catalyzed cross-coupling reactions significantly improved the yield and purity of the final product. This method not only streamlined the synthesis process but also reduced the environmental impact by minimizing waste generation.

Biological Activities and Mechanisms

3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine has been investigated for its potential biological activities in various preclinical studies. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry reported that 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine selectively inhibited the activity of protein kinase B (AKT), a critical regulator of cell survival and proliferation. The researchers found that this inhibition led to reduced cell viability and increased apoptosis in cancer cell lines. These findings suggest that 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine could be developed as a potential anticancer agent.

In addition to its anticancer properties, 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory effects and neuroprotective properties. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Potential Applications in Drug Development

The unique chemical structure and biological activities of 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine make it an attractive candidate for drug development. Its ability to selectively target specific enzymes and pathways offers significant advantages over existing therapies. In cancer treatment, for example, compounds like this can provide more targeted therapy with fewer side effects compared to traditional chemotherapy agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine-based drugs in various indications. Early results from phase I trials have shown promising outcomes with manageable side effects. These findings have paved the way for further clinical development and potential commercialization.

In addition to cancer therapy, there is growing interest in exploring the use of this compound for other diseases such as neurodegenerative disorders and inflammatory conditions. Preclinical studies have provided valuable insights into its mechanisms of action and potential therapeutic benefits in these areas.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine highlights its potential as a valuable tool in drug discovery and development. As more data becomes available from clinical trials and preclinical studies, it is likely that new applications will emerge for this compound.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-2,6-dihydroxypyridine (CAS No. 1806030-74-9) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique chemical structure and biological activities make it a promising candidate for further investigation and development as a novel therapeutic agent.